5-Chloro-2-(difluoromethyl)pyridin-3-amine

• Molecular Formula: C6H5ClF2N2
• Molecular Weight: 178.57 g/mol
• SMILES: C1=C(C=NC(=C1N)C(F)F)Cl
• InChI: InChI=1S/C6H5ClF2N2/c7-3-1-4(10)5(6(8)9)11-2-3/h1-2,6H,10H2
• InChIKey: RBXZUFBFCMZBAP-UHFFFAOYSA-N

5-Chloro-2-(difluoromethyl)pyridin-3-amine Core Profile

5-Chloro-2-(difluoromethyl)pyridin-3-amine (CAS 1806773-42-1, MW 178.57 g/mol, formula C₆H₅ClF₂N₂) is a halogenated pyridine building block featuring a chlorine atom at the 5-position, a difluoromethyl group at the 2-position, and a primary amine at the 3-position of the pyridine ring . The compound belongs to the difluoromethyl-aminopyridine class disclosed in PI3K/mTOR/PIKK inhibitor patents and serves as a versatile intermediate for kinase-targeted drug discovery programs [1]. Typical commercial purity specifications range from 95% to 98%, with the 98% grade (e.g., Leyan catalog) offering higher batch consistency for sensitive synthetic applications .

Compound Class Halogenated pyridine building block

Key Application Kinase inhibitor synthesis (PI3K/mTOR)

Dual Handles C5-Cl for cross-coupling, C2-CF₂H as bioisostere

• [1] Piqur Therapeutics AG. Difluoromethyl-aminopyridines and difluoromethyl-aminopyrimidines. US Patent 10,640,516, 2020. https://patents.justia.com/patent/10640516 View Source

5-Chloro-2-(difluoromethyl)pyridin-3-amine Irreplaceability

Substituting this compound with simpler pyridin-3-amines (e.g., 5-chloro-3-pyridinamine or 2-(difluoromethyl)pyridin-3-amine) eliminates the synergistic effect of simultaneous chloro and difluoromethyl placement. The chlorine at position 5 provides a synthetic handle for Pd-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig), while the 2-difluoromethyl group functions as a lipophilic bioisostere for hydroxyl or thiol moieties, enhancing metabolic stability of downstream drug candidates [1]. The 2-CF₂H/5-Cl combination in a single scaffold enables direct incorporation of both functionalities without additional protection/deprotection steps, which is not achievable with non-chlorinated or non-fluorinated analogs [2].

Dual functionalization loss

Simpler pyridin-3-amines lack simultaneous Cl and CF₂H in one scaffold, limiting one-step diversification.

Des-chloro analog limitation

Non-chlorinated analogs require pre-functionalization or C–H activation, adding synthetic steps.

Non-fluorinated analog gap

Absence of the CF₂H group removes metabolic stability enhancement and hydrogen-bond donor capability.

• [1] Meanwell, N. A. Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. J. Med. Chem. 2018, 61, 5822–5880. View Source
• [2] Piqur Therapeutics AG. Difluoromethyl-aminopyridines and difluoromethyl-aminopyrimidines. US Patent 10,640,516, 2020. https://patents.justia.com/patent/10640516 View Source

5-Chloro-2-(difluoromethyl)pyridin-3-amine Differentiation Evidence

Molecular Weight Advantage vs. Trifluoromethyl Analog

Compared to its direct trifluoromethyl analog 5-chloro-2-(trifluoromethyl)pyridin-3-amine (CAS 1211589-03-5), the target compound has a molecular weight of 178.57 g/mol versus 196.56 g/mol for the CF₃ variant, representing an 18.0 g/mol (9.2%) reduction . This lower MW improves compliance with fragment-based lead discovery criteria (MW < 250 Da) and provides greater atom economy when the CF₂H group is the desired bioisostere. The difluoromethyl group also contributes a hydrogen-bond donor capability (C–F···H–X interactions) that the CF₃ group cannot provide [1].

MW vs CF₃ Analog

Δ = -17.99 g/mol (-9.2%)

Supports fragment library compliance

Calculated from molecular formula

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	178.57
Comparator Or Baseline	5-Chloro-2-(trifluoromethyl)pyridin-3-amine: 196.56
Quantified Difference	Δ = -17.99 g/mol (-9.2%)
Conditions	Calculated from molecular formula

Why This Matters

For fragment-based screening libraries, the lower MW of the CF₂H analog provides more room for subsequent growth vectors while maintaining lead-likeness.

• [1] Meanwell, N. A. Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. J. Med. Chem. 2018, 61, 5822–5880. View Source

Chlorine Synthetic Handle vs. Des-Chloro Analog

The presence of the chlorine atom at position 5 distinguishes this compound from 2-(difluoromethyl)pyridin-3-amine (CAS 1805301-57-8, MW 144.12), which lacks any halogen handle for transition-metal-catalyzed cross-coupling . The chlorine substituent enables Pd-catalyzed Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings directly on the pyridine scaffold, eliminating the need for pre-functionalization steps. The des-chloro analog requires either halogenation or alternative C–H activation strategies, adding 1–2 synthetic steps [1].

Cl Handle vs Des-Cl

Built-in Cl enables cross-coupling; saves 1–2 steps

Enables direct diversification without pre-functionalization

Structural comparison

Evidence Dimension	Presence of aryl chloride synthetic handle
Target Compound Data	Cl at position 5: Yes
Comparator Or Baseline	2-(Difluoromethyl)pyridin-3-amine: No halogen substituent
Quantified Difference	Qualitative difference; estimated saving of 1–2 synthetic steps for cross-coupling diversification
Conditions	Structural comparison of CAS 1806773-42-1 vs. CAS 1805301-57-8

Why This Matters

The built-in chlorine handle reduces synthetic step count by 1–2 operations when generating derivative libraries, directly impacting project timelines and cost-per-compound.

• [1] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95, 2457–2483. View Source

Regioisomeric Differentiation: 2-CF₂H/5-Cl Pattern

The 2-difluoromethyl/5-chloro/3-amino substitution pattern places the amine at the meta-position relative to the ring nitrogen, providing a distinct vector for derivatization compared to regioisomers such as 6-chloro-2-(difluoromethyl)pyridin-3-amine or 5-chloro-6-(difluoromethyl)pyridin-2-amine . In the PI3K/mTOR inhibitor patent family (US 10,640,516), the 2-difluoromethyl-3-aminopyridine motif serves as the key intermediate for constructing ATP-competitive kinase inhibitors, where the 3-amino group is elaborated into the hinge-binding pharmacophore [1]. Regioisomers with different amine/chlorine positions would yield compounds with altered hinge-binding geometries, as documented across the PI3K/mTOR inhibitor class [2].

Regioisomer Identity

Class-level

2-CF₂H/5-Cl vs 6-Cl regioisomer

Regioisomer dictates kinase inhibitor geometry

No bioactivity data for building block alone

Evidence Dimension	Regioisomeric substitution pattern
Target Compound Data	2-CF₂H, 3-NH₂, 5-Cl
Comparator Or Baseline	6-chloro-2-(difluoromethyl)pyridin-3-amine: 2-CF₂H, 3-NH₂, 6-Cl
Quantified Difference	Different exit vector geometry; no direct comparative bioactivity available for the standalone building block
Conditions	Structural comparison; note: quantitative differential activity data are not available for the free amine building blocks themselves

Why This Matters

Selection of the correct regioisomer at the building block stage dictates the final geometry of elaborated kinase inhibitors, and procurement of the wrong regioisomer leads to compounds with fundamentally different target engagement profiles.

• [1] Piqur Therapeutics AG. Difluoromethyl-aminopyridines and difluoromethyl-aminopyrimidines. US Patent 10,640,516, 2020. https://patents.justia.com/patent/10640516 View Source
• [2] Garces, A. E.; Stocks, M. J. Class I PI3K Clinical Candidates and Recent Inhibitor Design Strategies: A Medicinal Chemistry Perspective. J. Med. Chem. 2019, 62, 4819–4850. View Source

High-Purity Grade for Parallel Library Synthesis

Commercial suppliers offer this compound in two purity tiers: a standard 95% grade (e.g., AKSci, ChemScene) and a higher 98% grade (e.g., Leyan catalog number 1851087) . The 98% grade reduces the burden of pre-synthesis purification and minimizes side-product formation in parallel library synthesis. While the des-chloro analog 2-(difluoromethyl)pyridin-3-amine is also available at 95–98% purity, the absence of the chlorine handle in that compound limits its utility in diversification workflows regardless of purity tier .

Purity Specification

Data to verify

98% (Leyan) vs 95% (standard)

Premium purity may reduce QC burden

Supplier specifications

Evidence Dimension	Commercial purity specification
Target Compound Data	98% (Leyan), 95% (AKSci, ChemScene)
Comparator Or Baseline	2-(Difluoromethyl)pyridin-3-amine: 95–98% available but lacks chloride handle
Quantified Difference	3 percentage point purity advantage for the premium grade; more critically, the target compound retains synthetic utility
Conditions	Vendor specifications as of 2026

Why This Matters

Higher purity at procurement reduces in-house QC burden and increases the success rate of first-pass parallel chemistry, directly affecting the cost per successful analog synthesized.

5-Chloro-2-(difluoromethyl)pyridin-3-amine Application Scenarios

PI3K/mTOR Inhibitor Lead Optimization

This compound serves as a key intermediate in the synthesis of difluoromethyl-aminopyridine-based PI3K and mTOR kinase inhibitors, as described in US Patent 10,640,516 [1]. The 3-amino group is the primary site for urea or amide linkage to triazine/pyrimidine cores, while the 2-CF₂H group occupies a lipophilic pocket in the kinase active site. Procurement of this specific regioisomer ensures the correct exit vector geometry for ATP-competitive binding.

Parallel Library Synthesis via C5 Cross-Coupling

The C5-chlorine atom enables direct Suzuki-Miyaura coupling with aryl/heteroaryl boronic acids for rapid analog generation. This is advantageous over the non-chlorinated 2-(difluoromethyl)pyridin-3-amine (CAS 1805301-57-8), which requires pre-functionalization before diversification . The 98% purity grade minimizes catalyst poisoning in Pd-mediated reactions.

Fragment-Based Drug Discovery Library Construction

With MW 178.57 g/mol, this compound falls within ideal fragment parameters (MW < 250 Da) while providing two orthogonal diversification points (C3-NH₂ and C5-Cl) [2]. The difluoromethyl group offers both lipophilicity enhancement and metabolic stability, as well as a hydrogen-bond donor capability not available with CF₃ analogs. This combination of properties supports efficient fragment growth strategies.

Fluorinated Pyridine Agrochemical Intermediate

The difluoromethyl-pyridine scaffold is increasingly adopted in agrochemical discovery, with related 5-(difluoromethyl)pyridin-3-amine scaffolds disclosed in 2024 patent filings demonstrating >90% weed control at subgram-per-hectare rates [3]. While the target compound itself has not yet been directly profiled in published agrochemical assays, its structural homology to these active scaffolds positions it as a procurement-worthy intermediate for exploratory agrochemical synthesis programs.

Application

Selection Property

Validation Focus

PI3K/mTOR inhibitor synthesis

Correct regioisomer for ATP-competitive binding

Hinge-binding geometry and scaffold elaboration

Diversification via C5 cross-coupling

Built-in Cl handle for Suzuki/Buchwald

Pd-catalyst compatibility and coupling efficiency

Fragment library construction

MW

Fragment growth vectors and metabolic stability

Agrochemical intermediate exploration

Structural homology to herbicidal CF₂H-pyridines

Weed control assay and SAR profiling (data to verify)

• [1] Piqur Therapeutics AG. Difluoromethyl-aminopyridines and difluoromethyl-aminopyrimidines. US Patent 10,640,516, 2020. https://patents.justia.com/patent/10640516 View Source
• [2] Meanwell, N. A. Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. J. Med. Chem. 2018, 61, 5822–5880. Fragment guidelines: MW < 250. View Source
• [3] Kuujia. 5-(Difluoromethyl)pyridin-3-amine CAS 899898-94-3; WO/2024/111111 patent disclosure for pyridine-based herbicides. https://www.kuujia.com (accessed 2026-04-27). View Source